Cas no 66546-92-7 (Methyl 2-cyano-2-propylpentanoate)

• Product Name: Methyl 2-cyano-2-propylpentanoate
• CAS No: 66546-92-7
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 396174
• PubChem ID: 12349932
• Update Time: 2025-10-16

Methyl 2-cyano-2-propylpentanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-2-propylpentanoate
• 2-CYANO-2-PROPYLPENTANOIC ACID METHYL ESTER
• Pentanoic acid, 2-cyano-2-propyl-, methyl ester
• NS00008607
• AKOS010824046
• DTXSID60493176
• A867429
• CS-0361763
• FT-0686428
• 66546-92-7
• MFCD14693746
• EC 613-941-2
• 2-Cyano-2-propyl-pentanoic acid methyl ester

• MDL： MFCD14693746
• Inchi： 1S/C10H17NO2/c1-4-6-10(8-11,7-5-2)9(12)13-3/h4-7H2,1-3H3
• InChI Key： MFPLOZTTYKIUQU-UHFFFAOYSA-N
• SMILES： O(C)C(C(C#N)(CCC)CCC)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 0.961
• Boiling Point: 225 ºC
• Flash Point: 96 ºC
• Refractive Index: 1.4294